![molecular formula C16H15Br2NO3 B2377109 5,6-dibromo-2-(4-hydroxy-2-methylphenyl)hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione CAS No. 1217674-07-1](/img/structure/B2377109.png)
5,6-dibromo-2-(4-hydroxy-2-methylphenyl)hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
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Description
5,6-dibromo-2-(4-hydroxy-2-methylphenyl)hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C16H15Br2NO3 and its molecular weight is 429.108. The purity is usually 95%.
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Scientific Research Applications
Synthesis, Characterization, and Biological Evaluation
- A study synthesized new compounds containing chalcone and methanoisoindole units, exhibiting significant anticancer activity against C6 gliocarcinoma cells in rats and antimicrobial activity against human pathogens. These compounds also inhibited human carbonic anhydrase I and II isoenzymes, suggesting potential biomedical applications (Kocyigit et al., 2017).
Carbonic Anhydrase and Acetylcholinesterase Inhibition
- Another study synthesized novel 1,3,5-trisubstituted pyrazoline derivatives, which showed promising antimicrobial and anticancer activities. They were also effective inhibitors of acetylcholinesterase enzyme and carbonic anhydrase I and II isozymes (Kocyigit et al., 2019).
Structural and Theoretical Studies
Isostructural Analysis
- A structural and theoretical study of four novel norcantharidine derivatives revealed rare isostructural examples between unsaturated and saturated oxanorbornene/oxanorbornane derivatives. This study highlights the impact of minor structural differences on supramolecular interactions and molecular packing types (Tan et al., 2020).
Crystal Structure and DFT Calculations
- Research on 2-(2-(3,4-dimethoxyphenyl)ethyl)isoindoline-1,3-dione, a potential AChE inhibitor, involved analyzing its crystal structure and comparing it with theoretical calculations. This compound showed promise as an AChE inhibitor with low acute toxicity, relevant in Alzheimer’s disease research (Andrade-Jorge et al., 2018).
Synthesis and Mesophase Characterization
Isoindoline-based Mesogenic Schiff Bases
- A study synthesized two series of isoindoline-1,3-dione based mesogenic Schiff bases, displaying enantiotropic liquid crystalline behavior with Nematic texture. This work provides insights into thermal behavior and mesophase properties influenced by spacer changes (Dubey et al., 2018).
properties
IUPAC Name |
8,9-dibromo-4-(4-hydroxy-2-methylphenyl)-4-azatricyclo[5.2.1.02,6]decane-3,5-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Br2NO3/c1-6-4-7(20)2-3-10(6)19-15(21)11-8-5-9(12(11)16(19)22)14(18)13(8)17/h2-4,8-9,11-14,20H,5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHBYAKCYZUDQAB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)O)N2C(=O)C3C4CC(C3C2=O)C(C4Br)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Br2NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.10 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.